Cas no 106039-91-2 (Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro-)

• Product Name: Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro-
• CAS No: 106039-91-2
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD00792988
• CID: 1178971
• PubChem ID: 4322479
• Update Time: 2025-07-21

Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro-
• dihydropyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione
• hexahydropyrrolo[2,1-b][1,3]thiazole-3,5-dione
• DIHYDROPYRROLO[2,1-B][1,3]THIAZOLE-3,5(2H,6H)-DIONE
• 7,7a-dihydro-6H-pyrrolo[2,1-b][1,3]thiazole-3,5-dione
• 106039-91-2
• CHEMBL356051
• 5L-015
• AKOS006271409
• MFCD00792988

• MDL： MFCD00792988
• Inchi： 1S/C6H7NO2S/c8-4-1-2-6-7(4)5(9)3-10-6/h6H,1-3H2
• InChI Key： ZMILQBKLTPNWTG-UHFFFAOYSA-N
• SMILES： S1CC(N2C(CCC12)=O)=O

Computed Properties

• Exact Mass: 157.01981
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides

Additional information on Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro-

Recent Advances in Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro- (CAS: 106039-91-2): A Comprehensive Research Brief

Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro- (CAS: 106039-91-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable developments in the study of Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro- is its application in the design of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for developing new antibiotics.

In addition to its antimicrobial properties, recent research has also investigated the anticancer potential of Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro-. A study conducted by a team at the National Cancer Institute (NCI) in 2024 revealed that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast and lung cancer. Mechanistic studies suggested that these derivatives induce apoptosis via the mitochondrial pathway, making them promising candidates for further preclinical evaluation.

The synthesis of Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro- has also seen significant advancements. A recent publication in Organic Letters (2024) described a novel, high-yield synthetic route that utilizes green chemistry principles, reducing the reliance on hazardous reagents and minimizing environmental impact. This method not only improves the scalability of the compound but also enhances its accessibility for further research and development.

Despite these promising findings, challenges remain in the clinical translation of Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro--based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. However, the compound's versatility and demonstrated biological activity make it a valuable asset in the ongoing quest for novel therapeutic agents.

In conclusion, Pyrrolo[2,1-b]thiazole-3,5(2H,6H)-dione, dihydro- (CAS: 106039-91-2) represents a promising scaffold in medicinal chemistry, with applications spanning antimicrobial and anticancer drug development. Continued research into its derivatives and mechanisms of action will likely yield further insights and potential breakthroughs in the field of chemical biology and pharmaceutical sciences.